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Abstract
Placental Protein 13 (PP13), also known as galectin-13, is a member of the galectin protein

family, which is characterized by a conserved carbohydrate-recognition domain (CRD) with an

affinity for β-galactosides.[1] Predominantly expressed in the placental syncytiotrophoblast,

PP13 plays a crucial role in pregnancy, including immunomodulation at the feto-maternal

interface and the regulation of vascular remodeling.[2][3] Dysregulation of PP13 expression,

particularly decreased serum levels in the first trimester, has been strongly associated with the

subsequent development of preeclampsia, a life-threatening hypertensive disorder of

pregnancy.[4][5] This technical guide provides a comprehensive overview of the PP13 protein

family and its homologous galectins, with a focus on their structure, function, and involvement

in pregnancy-related pathologies. Detailed experimental protocols for the quantification and

functional analysis of these proteins are provided, along with a summary of key quantitative

data and visual representations of their signaling pathways.

Introduction to the PP13 Protein Family and
Homologous Galectins
The galectin family is a group of soluble β-galactoside-binding lectins that are widely expressed

and involved in a variety of biological processes, including cell adhesion, migration, and

apoptosis.[6] Placental Protein 13 (PP13), encoded by the LGALS13 gene located on
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chromosome 19q13.2, is a "prototype" galectin, meaning it contains a single CRD.[4][7] It exists

as a homodimer of two 16 kDa subunits.[4] PP13 shares structural homology with other

prototype galectins, such as galectin-1 and galectin-10, exhibiting the characteristic "jelly-roll"

fold composed of β-sheets.[1]

While sharing structural similarities, the functions of different galectins can be diverse. In the

context of pregnancy, several galectins, including galectin-1 and galectin-3, are expressed at

the maternal-fetal interface and contribute to the establishment and maintenance of a healthy

pregnancy.[2] They are involved in modulating the maternal immune response to the semi-

allogeneic fetus and promoting adequate placental development.[2][5]

Structure and Function
Structure of PP13 and Homologous Galectins
The fundamental structure of galectins is the carbohydrate-recognition domain (CRD), a

conserved region of about 130 amino acids.[6] This domain is responsible for the binding of β-

galactoside-containing glycans. The three-dimensional structure of PP13 has been modeled

based on its homology to other galectins, revealing the typical "jelly-roll" motif.[1]

A comparative analysis of the CRDs of galectin-1, galectin-3, and galectin-13 highlights both

conserved residues essential for β-galactoside binding and variable residues that confer

specificity for different glycan structures.[8][9][10]

Functions of PP13 in Pregnancy
PP13 is a multifunctional protein with key roles in:

Immunomodulation: PP13 has been shown to induce apoptosis in activated T-cells,

suggesting a role in preventing maternal immune rejection of the fetus.[1][3] It is thought to

interact with glycoconjugates on the surface of immune cells, triggering apoptotic signaling

cascades.

Vascular Remodeling: PP13 contributes to the profound vascular changes necessary for a

healthy pregnancy. It induces vasodilation of uterine arteries, a process mediated by the

nitric oxide-cGMP signaling pathway in endothelial cells.[4] This function is critical for

ensuring adequate blood flow to the developing placenta and fetus.
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Placentation: PP13 is involved in the process of trophoblast invasion and differentiation,

which are essential for the proper implantation of the placenta.[2]

Quantitative Data
PP13 Serum Levels in Normal and Preeclamptic
Pregnancies
Numerous studies have quantified the serum levels of PP13 throughout gestation, revealing a

consistent pattern of lower first-trimester concentrations in women who later develop

preeclampsia.

Population
First Trimester PP13 Levels

(MoM)
Reference

Normal Pregnancy 1.0 [4]

Preeclampsia 0.4 - 0.7 [4]

Binding Affinities of Galectins
The binding of galectins to their carbohydrate ligands is a key aspect of their function. The

dissociation constant (Kd) is a measure of the affinity of this interaction, with a lower Kd

indicating a higher affinity.[11][12][13]

Galectin Ligand
Dissociation

Constant (Kd)
Reference

Galectin-1 Lactose ~200-500 µM [4][14]

Galectin-1
N-acetyllactosamine

(LacNAc)
~50-100 µM [4][14]

Galectin-3 Lactose ~200-300 µM [14]

Galectin-3
N-acetyllactosamine

(LacNAc)
~30-100 µM [14]

Galectin-3 Asialofetuin ~1 µM [14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1576774?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4848979/
https://www.benchchem.com/product/b1576774?utm_src=pdf-body
https://www.benchchem.com/product/b1576774?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512149/
https://fluidic.com/insight/dissociation-constant-kd-simply-explained-and-common-mistakes-to-avoid/
https://pharmacologycanada.org/equilibrium-dissociation-constant-Kd
https://www.youtube.com/watch?v=aErpulsqG1g
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512149/
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Galectin_4_IN_2_Experiments.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512149/
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Galectin_4_IN_2_Experiments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Galectin_4_IN_2_Experiments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Galectin_4_IN_2_Experiments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Galectin_4_IN_2_Experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific Kd values for PP13 are not widely available in the literature, but its binding

preferences are known to include N-acetyllactosamine, mannose, and N-acetyl-galactosamine.

[1][15]

Signaling Pathways
PP13-Induced Vasodilation
PP13 promotes the relaxation of uterine arteries through an endothelium-dependent

mechanism. This signaling cascade is crucial for increasing blood flow to the placenta.

PP13 Endothelial Receptor
(Unknown)

Binds
eNOS

Activates
Nitric Oxide (NO)

Produces

Soluble Guanylate
Cyclase (sGC)

Activates

cGMP
Converts GTP to

GTP

Protein Kinase G
(PKG)

Activates Smooth Muscle
Relaxation

Leads to

Click to download full resolution via product page

Figure 1: PP13-induced vasodilation signaling pathway in uterine endothelial cells.

Galectin-Induced T-Cell Apoptosis
Galectins, including PP13, can induce apoptosis in activated T-cells, a key mechanism for

maintaining immune tolerance during pregnancy. This process is often mediated through the

Fas/FasL pathway, leading to the activation of caspases.[16][17][18]
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Figure 2: General signaling pathway for galectin-induced T-cell apoptosis.
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Experimental Protocols
Enzyme-Linked Immunosorbent Assay (ELISA) for PP13
Quantification
This protocol outlines the steps for a sandwich ELISA to measure PP13 concentrations in

serum or plasma samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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